Cas no 51818-99-6 (4-Amino-3-nitrobenzaldehyde)
4-Amino-3-nitrobenzaldehyde structure
Product Name:4-Amino-3-nitrobenzaldehyde
CAS No:51818-99-6
MF:C7H6N2O3
MW:166.13414144516
MDL:MFCD17170817
CID:1040348
PubChem ID:13237703
Update Time:2025-04-20
4-Amino-3-nitrobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-3-nitrobenzaldehyde
- 4-amino-3-nitro-benzaldehyde
- AGN-PC-00LMP2
- AK-79653
- ANW-66249
- Benzaldehyde, 4-amino-3-nitro-
- CTK1G3969
- MolPort-022-463-265
- IIOCECYTBZBBAL-UHFFFAOYSA-N
- A871162
- AKOS016004757
- CS-0043823
- SCHEMBL2517648
- DA-21399
- 51818-99-6
- MFCD17170817
- DS-17720
- Z1255430149
- AM20040613
- SCHEMBL7888739
- C75433
- 3-nitro-4-aminobenzaldehyde
- BCA81899
- EN300-124768
- DTXSID60531007
- DTXCID20481796
-
- MDL: MFCD17170817
- Inchi: 1S/C7H6N2O3/c8-6-2-1-5(4-10)3-7(6)9(11)12/h1-4H,8H2
- InChI Key: IIOCECYTBZBBAL-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=O)C=CC=1N)=O
Computed Properties
- Exact Mass: 166.03788
- Monoisotopic Mass: 166.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 88.9Ų
Experimental Properties
- PSA: 86.23
- LogP: 2.09390
4-Amino-3-nitrobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM193701-1g |
4-Amino-3-nitrobenzaldehyde |
51818-99-6 | 95+% | 1g |
$386 | 2021-06-16 | |
| Chemenu | CM193701-5g |
4-Amino-3-nitrobenzaldehyde |
51818-99-6 | 95+% | 5g |
$965 | 2021-06-16 | |
| Chemenu | CM193701-10g |
4-Amino-3-nitrobenzaldehyde |
51818-99-6 | 95+% | 10g |
$1777 | 2021-06-16 | |
| Ambeed | A563747-100mg |
4-Amino-3-nitrobenzaldehyde |
51818-99-6 | 97% | 100mg |
$23.0 | 2025-02-24 | |
| Ambeed | A563747-250mg |
4-Amino-3-nitrobenzaldehyde |
51818-99-6 | 97% | 250mg |
$50.0 | 2025-02-24 | |
| Ambeed | A563747-1g |
4-Amino-3-nitrobenzaldehyde |
51818-99-6 | 97% | 1g |
$60.0 | 2025-02-24 | |
| Ambeed | A563747-5g |
4-Amino-3-nitrobenzaldehyde |
51818-99-6 | 97% | 5g |
$299.0 | 2025-02-24 | |
| Alichem | A014000216-250mg |
4-Amino-3-nitrobenzaldehyde |
51818-99-6 | 97% | 250mg |
$470.40 | 2023-09-01 | |
| Alichem | A014000216-500mg |
4-Amino-3-nitrobenzaldehyde |
51818-99-6 | 97% | 500mg |
$815.00 | 2023-09-01 | |
| Alichem | A014000216-1g |
4-Amino-3-nitrobenzaldehyde |
51818-99-6 | 97% | 1g |
$1445.30 | 2023-09-01 |
4-Amino-3-nitrobenzaldehyde Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
51818-99-6 (4-Amino-3-nitrobenzaldehyde) Related Products
- 555-16-8(4-Nitrobenzaldehyde)
- 99-61-6(3-Nitrobenzaldehyde)
- 610-39-9(4-Methyl-1,2-dinitrobenzene)
- 42564-41-0(4-(methylamino)-3-nitrobenzaldehyde)
- 59935-39-6(4-(dimethylamino)-3-nitrobenzaldehyde)
- 36308-36-8(5-nitroisophthalaldehyde)
- 578-46-1(5-Methyl-2-nitroaniline)
- 14193-18-1(3,5-Dinitrobenzaldehyde)
- 129423-32-1(Benzenamine,N-hydroxy-4-methyl-2-nitro-)
- 31431-19-3(4-benzoyl-2-nitroaniline)
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